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Compound of Interest

Compound Name: Fz7-21

Cat. No.: B10825591

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fz7-21 is a potent and selective peptide antagonist of the Frizzled-7 (FZD7) receptor, a key
component of the Wnt signaling pathway.[1][2][3][4] Dysregulation of the Wnt/FZD7 axis is
implicated in various cancers, making Fz7-21 a valuable tool for research and a potential
therapeutic agent. This document provides a detailed protocol for the preparation, storage, and
handling of Fz7-21 stock solutions in dimethyl sulfoxide (DMSO), ensuring optimal stability and
performance in downstream applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for Fz7-21, compiled from various
suppliers.
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Parameter Value Source(s)

) 1779.96 g/mol (as free
Molecular Weight ) [1]
peptide) or 1796.05 g/mol

Appearance White to off-white solid

Up to 100 mg/mL (55.68 mM -

Solubility in DMSO
56.18 mM)

Anhydrous/newly opened
DMSO

Recommended Solvent

-20°C for 1 year or -80°C for 2
Storage of Powder years (sealed, away from
moisture and light)

Storage of DMSO Stock -20°C for up to 1 month or
Solution -80°C for up to 6 months

Experimental Protocol: Preparation of a 10 mM Fz7-
21 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Fz7-21. Adjustments can
be made based on the desired final concentration.

Materials

o Fz7-21 peptide (lyophilized powder)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
o Sterile, RNase/DNase-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

e \Vortex mixer

e Ultrasonic bath
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Procedure

o Acclimatization: Before opening, allow the vial of lyophilized Fz7-21 to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming on the
peptide.

o Reagent Preparation: Ensure the DMSO is anhydrous or from a newly opened bottle, as
DMSO is hygroscopic and absorbed water can affect the solubility and stability of the
peptide.

e Mass Calculation: To prepare a 10 mM stock solution, calculate the required volume of
DMSO based on the mass of the Fz7-21 peptide. For example, for 1 mg of Fz7-21
(assuming a molecular weight of 1796.05 g/mol ):

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))

o Volume (L) = 0.001 g / (0.010 mol/L * 1796.05 g/mol ) = 0.00005568 L = 55.68 pL
 Dissolution:

o Carefully add the calculated volume of DMSO to the vial containing the Fz7-21 powder.

o Vortex the vial for 10-20 seconds to facilitate dissolution.

o For complete dissolution, sonicate the solution in an ultrasonic bath for 5-10 minutes.
Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).

o Properly label all aliquots with the compound name, concentration, date of preparation,
and storage conditions.
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Mandatory Visualizations
Experimental Workflow

Workflow for Fz7-21 Stock Solution Preparation

Preparation

Start: Obtain Fz7-21 Powder & Anhydrous DMSO

Acclimatize Fz7-21 Vial to Room Temperature

'

Calculate Required DMSO Volume for Desired Concentration

'

Add Anhydrous DMSO to Fz7-21 Powder

Diss%ution

Vortex to Mix

i

Sonicate for Complete Dissolution

'

Visually Inspect for Clarity

Stoiage

Aliquot into Single-Use Tubes

Store at -20°C (Short-term) or -80°C (Long-term)

End: Ready for Use
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Caption: Workflow for Fz7-21 Stock Solution Preparation.
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Caption: Fz7-21 inhibits the Wnt signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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